N'-(2-ethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide

• IUPAC Name: N'-(2-ethoxyphenyl)-N-[(1-thiophen-2-ylcyclopentyl)methyl]oxamide
• InChI: InChI=1S/C20H24N2O3S/c1-2-25-16-9-4-3-8-15(16)22-19(24)18(23)21-14-20(11-5-6-12-20)17-10-7-13-26-17/h3-4,7-10,13H,2,5-6,11-12,14H2,1H3,(H,21,23)(H,22,24)
• InChI Key: WAWXRXHJIWCXCQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NCC2(CCCC2)C3=CC=CS3
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

N-(2-ethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide, commonly referred to as ETPC, is a synthetic compound with a wide range of applications in scientific research. As a versatile molecule, ETPC has been used in many areas of research, including biochemistry, physiology, and pharmacology.

Scientific Research Applications

ETPC has a wide range of applications in scientific research. It has been used in studies of signal transduction pathways, as well as in studies of the structural and functional properties of proteins. It has also been used to study the effects of drugs on the central nervous system, and to assess the effects of environmental toxins on the nervous system. Additionally, ETPC has been used in studies of the pharmacokinetics and pharmacodynamics of drugs, and to study the effects of drugs on the cardiovascular system.

Mechanism of Action

The mechanism of action of ETPC is not fully understood. However, it is known to interact with various ion channels and receptors, including the nicotinic acetylcholine receptor and the serotonin receptor. It is also known to interact with various enzymes, such as phospholipase C, protein kinase C, and adenylate cyclase. These interactions allow ETPC to modulate the activity of various cellular pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of ETPC are largely dependent on the concentration and duration of exposure. At low concentrations, ETPC has been shown to inhibit the release of neurotransmitters such as acetylcholine and serotonin. At higher concentrations, ETPC has been shown to activate the release of these neurotransmitters. Additionally, ETPC has been shown to modulate the activity of various signal transduction pathways, including those involved in the regulation of cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

The use of ETPC in laboratory experiments has several advantages. It is relatively easy to synthesize, and its effects on various cellular pathways can be easily studied in vitro. Additionally, its effects on various ion channels and receptors can be studied using electrophysiological techniques. However, there are also some limitations to its use in laboratory experiments. For example, its effects on various signal transduction pathways may be difficult to study in vivo. Additionally, its effects on the cardiovascular system may be difficult to study in vitro.

Future Directions

There are a number of potential future directions for the use of ETPC in scientific research. These include the study of its effects on various diseases, such as cancer, neurological disorders, and cardiovascular diseases. Additionally, further studies of its effects on various signal transduction pathways could provide insight into the development of new therapeutic treatments. Additionally, further studies of its effects on the cardiovascular system could provide insight into the development of new drugs for the treatment of cardiovascular diseases. Finally, further studies of its effects on various ion channels and receptors could provide insight into the development of new drugs for the treatment of neurological disorders.

Synthesis Methods

ETPC is synthesized by a two-step process. The first step involves the reaction of 2-ethoxyphenyl bromide with 1-(thiophen-2-yl)cyclopentylmethanol in the presence of sodium hydride and dimethylformamide (DMF). This reaction yields a mixture of the desired product, N-(2-ethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide, and the by-product 2-ethoxyphenyl thiophen-2-ylmethylcarbamate. The second step involves the purification of the product through recrystallization of the crude product in ethyl acetate and hexanes.